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Compound of Interest

Compound Name: Hexane-d14

Cat. No.: B166359

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
deuterated n-hexane (n-hexane-d14). It is intended to be a valuable resource for researchers,
scientists, and professionals in drug development who utilize deuterated compounds in their
work. This document summarizes key quantitative data, outlines general experimental
protocols for property determination, and visualizes common analytical workflows.

Introduction to Deuterated n-Hexane

Deuterated n-hexane, with the chemical formula CeD14, is an isotopologue of n-hexane where
all 14 hydrogen atoms have been replaced by deuterium, the heavy isotope of hydrogen.[1]
This substitution imparts unique properties that make it a valuable tool in various scientific
applications. It is commonly used as a solvent in laboratory experiments, particularly in Nuclear
Magnetic Resonance (NMR) spectroscopy, and as a reference standard in analytical chemistry.
[1][2] Its use in drug metabolism and pharmacokinetic studies is also significant, where the
kinetic isotope effect can be leveraged to understand metabolic pathways.

Core Physical Properties

The physical properties of deuterated n-hexane are similar but distinct from its non-deuterated
counterpart due to the increased mass of deuterium. The following tables summarize the key
physical properties of n-hexane-d14, with values for standard n-hexane provided for
comparison.
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Table 1: General and Molar Properties

Deuterated n-Hexane (n-

Property Hexane-d14) n-Hexane (Proteo)
Molecular Formula CeD14[1] CeH14[3]

CAS Number 21666-38-6[1] 110-54-3[4]
Molecular Weight 100.26 g/mol [5][6] 86.18 g/mol [4]
Appearance Colorless liquid[1] Colorless liquid[3]

Isotopic Purity

=99 atom % DJ[7]

N/A

Table 2: Thermal and Density Properties

Deuterated n-Hexane (n-

Property Hexane-d14) n-Hexane (Proteo)
Boiling Point 69 °C[1] 69 °C[3]
Melting Point -95 °C[7] -95 °C[8]
Density 0.767 g/mL at 25 °C[9] 0.659 g/mL at 25 °C

Vapor Density

~3 (vs ain)[1]

~3 (vs air)

Vapor Pressure

132 mmHg at 20 °C[7]

17.60 kPa (132 mmHg) at 20.0
°C[3]

Table 3: Optical and Solubility Properties

Property

Deuterated n-Hexane (n-
Hexane-d14)

n-Hexane (Proteo)

Refractive Index

n20/D 1.3718[9]

n20/D 1.375[10]

Solubility in Water

0.0095 g/L[1]

9.5 mg/L (0.0095 g/L)[3]
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Experimental Protocols

While specific experimental reports detailing the determination of each physical property for n-
hexane-d14 are not readily available in consolidated form, the methodologies follow standard

practices for organic compounds.

Determination of Physical Properties

The physical constants presented are typically determined using well-established laboratory

techniques.
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General Workflow for Physical Property Determination

Pure n-Hexane-d14 Sample

Verify Isotopic & Chemical Purity (GC-MS, NMR)

Select Standard Method (e.g., ASTM, ISO)

Calibrate Apparatus (e.g., Refractometer, Densitometer, Thermometer)

Perform Measurement under Controlled Conditions (T, P)

Record & Analyze Data

Report Value with Uncertainty

Click to download full resolution via product page

Caption: General workflow for determining physical properties of a compound.

¢ Boiling Point: Determined by distillation at atmospheric pressure, measuring the temperature
at which the liquid and vapor phases are in equilibrium.
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» Melting Point: Measured using a melting point apparatus where the sample is slowly heated,
and the temperature range from the first appearance of liquid to complete liquefaction is
recorded.[11]

» Density: Typically measured using a pycnometer or a digital density meter, which determines
the mass of a known volume of the liquid at a specific temperature.

o Refractive Index: Measured with a refractometer, which quantifies the extent to which light is
bent when it passes through the liquid sample.[8]

Isotopic Purity and Structural Confirmation

The isotopic purity and structural integrity of deuterated n-hexane are critical and are primarily
confirmed using NMR and mass spectrometry.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR is used to quantify any residual
proteo-impurities. The absence or significant reduction of proton signals confirms high
deuteration.[12] 2H (Deuterium) NMR can be used to confirm the presence and location of
deuterium atoms.

e Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the
deuterated compound. A "mass shift" of +14 is observed for CeD14 (100 amu) compared to
CeH14 (86 amu).[7] The fragmentation pattern can also be analyzed to confirm the structure.
[13][14][15] Electrospray ionization high-resolution mass spectrometry (ESI-HRMS) is a rapid
and sensitive method for characterizing isotopic purity.[16]

Applications and Experimental Workflows

The primary application of deuterated n-hexane in research is as an NMR solvent and as an
internal standard or analyte in mass spectrometry.

Workflow: NMR Analysis Using Deuterated n-Hexane

Deuterated solvents are essential in NMR to avoid large solvent signals that would otherwise
obscure the signals from the analyte.[2]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://scs.illinois.edu/system/files/inline-files/Deuterated_Solvents.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Hexane
http://ccc.chem.pitt.edu/wipf/Web/NMR_Impurities.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/303003
https://www.researchgate.net/figure/Standard-mass-spectrum-of-C6D14-a-and-mass-spectra-of-deuterated-hexane-after-reaction_fig4_379694673
https://webbook.nist.gov/cgi/cbook.cgi?ID=C110543&Mask=200
https://www.youtube.com/watch?v=S2J9O0CyVjk
https://www.researchgate.net/publication/366106274_Rapid_characterization_of_isotopic_purity_of_deuterium-labeled_organic_compounds_and_monitoring_of_hydrogen-deuterium_exchange_reaction_using_electrospray_ionization-high-resolution_mass_spectrometry
https://labinsights.nl/en/article/selection-guide-on-deuterated-solvents-for-nmr
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Workflow for NMR Sample Analysis

Select Deuterated Solvent

Prepare Analyte (n-Hexane-d14)

Dissolve Analyte in n-Hexane-d14
in NMR Tube

Place Sample in NMR Spectrometer

Lock on Deuterium Signal

Acquire Spectrum (*H, 13C, etc.)

Process Data (Fourier Transform, Phasing, Baseline Correction)

Analyze Spectrum & ldentify Signals

Click to download full resolution via product page

Caption: A typical experimental workflow for NMR analysis using a deuterated solvent.
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Workflow: Mass Spectrometry for Isotopic Enrichment
Confirmation

Mass spectrometry is the definitive technique for confirming the successful incorporation of
deuterium into a molecule by measuring its mass-to-charge ratio.

Workflow for Isotopic Enrichment Analysis by MS

Prepare Dilute Sample of
Deuterated Compound

Introduce Sample into MS
(e.g., GC-MS, ESI)

Separate lons by m/z

Detect lons

Generate Mass Spectrum

Analyze Spectrum for Parent lon (M+14)
and Fragmentation

Calculate Isotopic Purity
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Caption: Workflow for confirming the isotopic purity of a deuterated compound via MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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